1-(1-Chloroethyl-ethoxyphosphoryl)oxyethane

• CAS RN: 10419-78-0
• Molecular Formula: C6H14ClO3P
• Molecular Weight: 200.6 g/mol
• IUPAC Name: 1-chloro-1-diethoxyphosphorylethane
• InChI: InChI=1S/C6H14ClO3P/c1-4-9-11(8,6(3)7)10-5-2/h6H,4-5H2,1-3H3
• InChI Key: HNKWDFZLWKGOGI-UHFFFAOYSA-N
• SMILES: CCOP(=O)(C(C)Cl)OCC
• synonyms: (1-Chloroethyl)phosphonic acid diethyl ester

Description

1-(1-Chloroethyl-ethoxyphosphoryl)oxyethane, commonly known as S-2, is a chemical compound that has been widely studied for its potential use as a chemical warfare agent. The compound is a colorless liquid that is highly toxic and can cause severe damage to the human body. In recent years, research has focused on the synthesis and scientific research applications of S-2, as well as its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions for further study.

Mechanism of Action

S-2 acts as an acetylcholinesterase inhibitor, which means that it prevents the breakdown of acetylcholine in the body. This leads to an accumulation of acetylcholine, which can cause a range of physiological effects, including muscle weakness, respiratory distress, and seizures.
Biochemical and Physiological Effects:
The biochemical and physiological effects of S-2 are similar to those of other organophosphate compounds. S-2 can cause a range of symptoms, including muscle weakness, respiratory distress, and seizures. In severe cases, S-2 exposure can lead to death.

Advantages and Limitations for Lab Experiments

S-2 has several advantages for use in lab experiments. For example, it is highly toxic and can be used to study the effects of organophosphate compounds on the human body. However, S-2 also has several limitations. For example, it is difficult to handle and requires specialized equipment and training to use safely.

Future Directions

There are several future directions for the study of S-2. One area of research could focus on the development of new treatments for S-2 exposure. Another area of research could focus on the development of new methods for synthesizing and purifying S-2. Finally, future research could focus on the use of S-2 as a tool for studying the effects of organophosphate compounds on the human body.

Synthesis Methods

The synthesis of S-2 involves the reaction of 2-chloroethyl ethyl ether with phosphorus trichloride, followed by the addition of ethanol to the resulting product. This reaction produces S-2, which can then be purified through distillation or other methods.

Scientific Research Applications

S-2 has been studied for its potential use as a chemical warfare agent, as well as its use in scientific research. In particular, S-2 has been used in studies of the effects of organophosphate compounds on the human body. These studies have focused on the biochemical and physiological effects of S-2, as well as its mechanism of action.